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Compound of Interest

Compound Name: 2,2,3,5-Tetramethylhexanal

Cat. No.: B15263473 Get Quote

A comprehensive search of scientific literature and chemical databases reveals a notable

absence of information regarding the discovery, history, and specific properties of 2,2,3,5-
Tetramethylhexanal. This suggests that the compound is either a novel, yet-to-be-synthesized

molecule or one that has not been the subject of published research.

While an in-depth technical guide on 2,2,3,5-Tetramethylhexanal cannot be constructed due

to the lack of available data, this report aims to provide context by examining related, well-

documented chemical structures. The focus will be on the isomeric alkane, 2,2,3,5-

tetramethylhexane, for which physical and spectroscopic data are available. This comparative

approach may offer valuable insights for researchers and drug development professionals

interested in the potential properties of highly branched aliphatic aldehydes.

The Known Relative: 2,2,3,5-Tetramethylhexane
In contrast to its aldehyde counterpart, the alkane 2,2,3,5-tetramethylhexane is a known

compound with documented physical properties. Understanding this related structure can

provide a foundational understanding of the steric and electronic environment of the carbon

skeleton.

Physicochemical Data
A summary of the available quantitative data for 2,2,3,5-tetramethylhexane is presented below.

This information is crucial for predicting the behavior of related compounds and for designing

potential synthetic routes.
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Property Value Reference

Molecular Formula C₁₀H₂₂ [1][2]

Molecular Weight 142.28 g/mol [1][2]

CAS Registry Number 52897-09-3 [1]

Boiling Point 148.41°C [3]

Melting Point -53.99°C [3]

Density 0.7330 g/cm³ [3]

Refractive Index 1.4119 [3]

Hypothetical Synthesis and Characterization: A
Forward-Looking Perspective
While no specific experimental protocols for the synthesis of 2,2,3,5-Tetramethylhexanal have

been found, a general understanding of organic chemistry principles allows for the postulation

of a potential synthetic workflow. The oxidation of the corresponding primary alcohol, 2,2,3,5-

tetramethylhexan-1-ol, would be a logical approach.

Potential Synthetic Workflow
The following diagram illustrates a hypothetical two-step synthesis of 2,2,3,5-
Tetramethylhexanal from a suitable starting material. This serves as a conceptual guide for

researchers who may wish to explore the synthesis of this novel compound.

Grignard Reagent
(e.g., isobutylmagnesium bromide)

Addition to
2,2,3-trimethylbutanal 2,2,3,5-Tetramethylhexan-1-ol Oxidation

(e.g., PCC, Swern) 2,2,3,5-Tetramethylhexanal

Click to download full resolution via product page

Caption: Hypothetical synthesis of 2,2,3,5-Tetramethylhexanal.
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Envisioned Experimental Protocol: Oxidation of 2,2,3,5-
Tetramethylhexan-1-ol
Should the precursor alcohol become available, a standard oxidation protocol could be

employed for the synthesis of the target aldehyde.

Materials:

2,2,3,5-Tetramethylhexan-1-ol

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM), anhydrous

Silica gel

Sodium bicarbonate solution, saturated

Magnesium sulfate, anhydrous

Standard laboratory glassware and magnetic stirrer

Procedure:

Dissolve 2,2,3,5-tetramethylhexan-1-ol in anhydrous DCM in a round-bottom flask under an

inert atmosphere.

Add PCC to the solution in one portion.

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Wash the filtrate sequentially with saturated sodium bicarbonate solution and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 2,2,3,5-
tetramethylhexanal.

Future Directions and a Call for Research
The absence of 2,2,3,5-Tetramethylhexanal in the existing scientific literature presents a

unique opportunity for discovery. The synthesis and characterization of this novel aldehyde

could lead to the exploration of its chemical reactivity, potential biological activity, and

applications in materials science or fragrance chemistry. Researchers are encouraged to

pursue the synthesis of this compound and to publish their findings to expand the collective

knowledge of organic chemistry. The detailed investigation of its spectroscopic properties

(NMR, IR, Mass Spectrometry) would be the first step in confirming its structure and

understanding its fundamental characteristics. The exploration of its potential role in signaling

pathways or as a building block for more complex molecules remains an open and intriguing

field of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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